Cas no 178374-34-0 (6-Hydroxy-3'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile)

6-Hydroxy-3'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile is a biphenyl derivative featuring a hydroxyl group at the 6-position, a trifluoromethyl substituent at the 3'-position, and a nitrile group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural motifs, which enhance metabolic stability and binding affinity. The trifluoromethyl group contributes to lipophilicity and electron-withdrawing effects, while the hydroxyl and nitrile functionalities offer sites for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

6-Hydroxy-3'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile structure

178374-34-0 structure

Product Name:6-Hydroxy-3'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile

CAS No:178374-34-0

MF:C₁₄H₈F₃NO

MW:263.21463394165

CID:4991082

Update Time:2025-06-28

6-Hydroxy-3'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Hydroxy-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile
- 4-hydroxy-3-[3-(trifluoromethyl)phenyl]benzonitrile
- 6-Hydroxy-3'-(trifluoromethyl)biphenyl-3-carbonitrile
- 6-Hydroxy-3'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile
- Inchi： 1S/C14H8F3NO/c15-14(16,17)11-3-1-2-10(7-11)12-6-9(8-18)4-5-13(12)19/h1-7,19H
- InChI Key： DLZZAOOPWGEVCB-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=C(C#N)C=CC=1O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 359
XLogP3: 3.8
Topological Polar Surface Area: 44

6-Hydroxy-3'-(trifluoromethyl)-1,1'-biphenyl-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011010954-250mg	6-Hydroxy-3'-(trifluoromethyl)biphenyl-3-carbonitrile	178374-34-0	97%	250mg	504.00 USD	2021-07-04
Alichem	A011010954-500mg	6-Hydroxy-3'-(trifluoromethyl)biphenyl-3-carbonitrile	178374-34-0	97%	500mg	847.60 USD	2021-07-04
Alichem	A011010954-1g	6-Hydroxy-3'-(trifluoromethyl)biphenyl-3-carbonitrile	178374-34-0	97%	1g	1,534.70 USD	2021-07-04
TRC	H197785-125mg	6-Hydroxy-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile	178374-34-0		125mg	$ 565.00	2022-06-04
TRC	H197785-250mg	6-Hydroxy-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile	178374-34-0		250mg	$ 940.00	2022-06-04